Cas no 1000341-39-8 (3-chloro-1h-indazole-4-carbonitrile)

3-Chloro-1H-indazole-4-carbonitrile is a heterocyclic organic compound featuring a chloro-substituted indazole core with a nitrile functional group at the 4-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its reactive sites (chloro and nitrile groups) enable versatile derivatization, facilitating the construction of complex scaffolds. The compound exhibits high purity and stability under standard storage conditions, ensuring reliable performance in synthetic applications. Its utility in medicinal chemistry is underscored by its role in the synthesis of kinase inhibitors and other therapeutic agents. Suitable for research and industrial-scale applications requiring precise functionalization.

3-chloro-1h-indazole-4-carbonitrile structure

1000341-39-8 structure

Product Name:3-chloro-1h-indazole-4-carbonitrile

CAS No:1000341-39-8

MF:C₈H₄ClN₃

MW:177.590459823608

MDL:MFCD09263236

CID:1124261

PubChem ID:24729350

Update Time:2025-05-28

3-chloro-1h-indazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-1H-indazole-4-carbonitrile
- 3-CHLORO-4-CYANO (1H)INDAZOLE
- DTXSID301294362
- DB-228573
- AKOS006330683
- 3-chloro-2H-indazole-4-carbonitrile
- 1H-Indazole-4-carbonitrile, 3-chloro-
- 1000341-39-8
- 3-chloro-1h-indazole-4-carbonitrile
- MDL： MFCD09263236
- Inchi： 1S/C8H4ClN3/c9-8-7-5(4-10)2-1-3-6(7)11-12-8/h1-3H,(H,11,12)
- InChI Key： RPLUAXWKHICSNL-UHFFFAOYSA-N
- SMILES： ClC1=C2C(C#N)=CC=CC2=NN1

Computed Properties

Exact Mass: 177.009375g/mol
Monoisotopic Mass: 177.009375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 177.59g/mol
XLogP3: 2.2
Topological Polar Surface Area: 52.5Å²

3-chloro-1h-indazole-4-carbonitrile Pricemore >>

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